Cas no 34628-36-9 (Methyl 4-Benzoyl-1H-pyrrole-2-carboxylate)

• Product Name: Methyl 4-Benzoyl-1H-pyrrole-2-carboxylate
• CAS No: 34628-36-9
• MF: C₁₃H₁₁NO₃
• MW: 229.231343507767
• MDL: MFCD00141908
• CID: 321418
• PubChem ID: 2764013
• Update Time: 2025-11-02

Methyl 4-Benzoyl-1H-pyrrole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-(cyclohexanecarbonyl)-1H-pyrrole-2-carboxylate
• Methyl 4-(cyclohexylcarbonyl)-1H-pyrrole-2-carboxylate
• Methyl 4-benzoyl-1H-pyrrole-2-carboxylate
• 4-Benzoyl-2-pyrrolcarbonsaeure-methylester
• 4-benzoyl-pyrrole-2-carboxylic acid methyl ester
• methyl 4-benzoyl-2-pyrrolecarboxylate
• methyl-4-benzoyl-1H-pyrrole-2-carboxylate
• methylbenzoylpyrrolecarboxylate
• 34628-36-9
• Oprea1_798005
• DTXSID10377250
• FT-0680431
• SCHEMBL1149848
• MFCD00141908
• 5E-016
• J-522310
• CS-0451410
• AKOS005070591
• BIDNYJAGIABSOW-UHFFFAOYSA-N
• Methyl 4-Benzoyl-1H-pyrrole-2-carboxylate

• MDL： MFCD00141908
• Inchi： 1S/C13H11NO3/c1-17-13(16)11-7-10(8-14-11)12(15)9-5-3-2-4-6-9/h2-8,14H,1H3
• InChI Key： BIDNYJAGIABSOW-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1)C1=CNC(C(=O)OC)=C1

Computed Properties

• Exact Mass: 229.07400
• Monoisotopic Mass: 229.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 59.2Ų

Experimental Properties

• Melting Point: 149-151°C
• PSA: 59.16000
• LogP: 2.03230

Methyl 4-Benzoyl-1H-pyrrole-2-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on Methyl 4-Benzoyl-1H-pyrrole-2-carboxylate

Comprehensive Overview of Methyl 4-Benzoyl-1H-pyrrole-2-carboxylate (CAS No. 34628-36-9)

Methyl 4-Benzoyl-1H-pyrrole-2-carboxylate (CAS No. 34628-36-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound, often referred to by its shorthand name MBPC, belongs to the class of pyrrole derivatives, which are known for their versatility in synthetic chemistry. Researchers and industry professionals frequently search for terms like "MBPC synthesis," "pyrrole carboxylate applications," and "CAS 34628-36-9 uses," reflecting its growing relevance in advanced material science and drug development.

The molecular structure of Methyl 4-Benzoyl-1H-pyrrole-2-carboxylate combines a benzoyl group with a pyrrole ring, making it a valuable intermediate in the synthesis of heterocyclic compounds. Its CAS No. 34628-36-9 is often cited in patents and academic papers, particularly in studies exploring photoactive materials and biologically active molecules. Recent trends indicate rising interest in "sustainable synthesis of pyrrole derivatives" and "green chemistry approaches for MBPC," aligning with global efforts to reduce environmental impact in chemical manufacturing.

One of the key applications of MBPC lies in its role as a precursor for fluorescent dyes and organic semiconductors. The compound's ability to absorb and emit light at specific wavelengths has made it a subject of interest in "optoelectronic device research" and "solar cell technology." Additionally, its carboxylate ester functionality allows for further derivatization, enabling researchers to tailor its properties for specific applications. Searches for "MBPC solubility" and "stability under UV light" are common among formulators working on advanced coatings and sensors.

In pharmaceutical contexts, Methyl 4-Benzoyl-1H-pyrrole-2-carboxylate has shown promise as a scaffold for kinase inhibitors and anti-inflammatory agents. The presence of both hydrogen bond acceptors and aromatic systems in its structure makes it particularly interesting for drug discovery programs. Recent publications have explored its potential in addressing "neurodegenerative diseases" and "metabolic disorders," topics that consistently rank high in scientific literature searches. The compound's logP value and "ADME properties" are frequently queried parameters in pharmacokinetic studies.

Quality control of CAS No. 34628-36-9 is another area of significant interest, with analytical chemists focusing on "HPLC methods for MBPC purity" and "spectroscopic characterization techniques." The compound typically appears as a white to off-white crystalline powder, and its "melting point range" is often verified as part of identity confirmation protocols. Recent advancements in "crystallography studies" have provided deeper insights into its molecular packing arrangements, which influence its physicochemical behavior in various formulations.

From a commercial perspective, Methyl 4-Benzoyl-1H-pyrrole-2-carboxylate is available in research quantities from specialty chemical suppliers, with inquiries often including "bulk pricing for MBPC" and "custom synthesis options." The compound's stability profile allows for standard storage conditions, though questions about "long-term storage stability" and "compatibility with common solvents" remain prevalent among end-users. Regulatory documentation for CAS 34628-36-9 typically includes comprehensive "safety data sheets" and "certificates of analysis," which are essential for laboratory compliance.

Emerging research directions for MBPC include its potential in "metal-organic frameworks (MOFs)" and "catalysis applications," reflecting broader trends in materials science. The compound's chelating properties and ability to form coordination complexes have opened new avenues in "heterogeneous catalyst design." Simultaneously, computational chemists are increasingly modeling its "electronic structure properties" to predict novel applications, a topic that generates substantial academic search traffic.

In conclusion, Methyl 4-Benzoyl-1H-pyrrole-2-carboxylate (CAS No. 34628-36-9) represents a multifaceted compound with diverse applications across scientific disciplines. Its continued relevance is evidenced by persistent searches for "MBPC derivatives," "structure-activity relationships," and "industrial scale production methods." As research into functional organic materials advances, this pyrrole-based compound is likely to maintain its position as an important building block in both academic and industrial settings.